N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide

• IUPAC Name: N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C17H11Cl2N3O3S/c1-9-15(10-5-6-13(18)14(19)8-10)20-17(26-9)21-16(23)11-3-2-4-12(7-11)22(24)25/h2-8H,1H3,(H,20,21,23)
• InChI Key: ROOVPXBOERJCDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H11Cl2N3O3S
• Molecular Weight: 408.3 g/mol

Description

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazolylazo compound that has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action. In

Mechanism of Action

The exact mechanism of action of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase, which has implications in the treatment of glaucoma and other diseases. It has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide in lab experiments is its potential as a cancer treatment. It has been shown to have antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are many future directions for the study of N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide. One possible direction is the development of more potent and selective inhibitors of carbonic anhydrase. Another direction is the investigation of the compound's potential as a treatment for other diseases, such as glaucoma. Additionally, further studies could be conducted to explore the compound's mechanism of action and its potential as a cancer treatment.

Scientific Research Applications

N-[4-(3,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-yl]-3-nitrobenzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been shown to have antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. It has also been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase, which has implications in the treatment of glaucoma and other diseases.